Cas no 117490-39-8 (Theophylline-d)

• Product Name: Theophylline-d
• CAS No: 117490-39-8
• MF: C₇H₂D₆N₄O₂
• MW: 186.201
• CID: 1062005
• Update Time: 2025-09-21

Theophylline-d Chemical and Physical Properties

Names and Identifiers

• Theophylline-d6
• Theophylline-D6 solution
• 1,3-bis(trideuteriomethyl)-7H-purine-2,6-dione
• Theophylline-d

Computed Properties

• Exact Mass: 186.10200

Experimental Properties

• Melting Point: 265-267°C
• PSA: 72.68000
• LogP: -1.03970

Theophylline-d Security Information

• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：

Additional information on Theophylline-d

Theophylline-d: A Comprehensive Overview of Its Applications and Recent Research Findings

Theophylline-d, a derivative of theophylline with the CAS number 117490-39-8, has garnered significant attention in the field of pharmaceutical chemistry and drug development. Theophylline, a xanthine alkaloid, is well-known for its bronchodilatory and anti-inflammatory properties, making it a crucial component in the treatment of respiratory diseases. The enantiomer Theophylline-d presents a unique configuration that has sparked extensive research into its potential therapeutic benefits and mechanisms of action.

In recent years, advancements in chiral chemistry have enabled the precise synthesis and characterization of enantiomerically pure compounds like Theophylline-d. This has opened new avenues for understanding the stereochemical influence on pharmacokinetics and pharmacodynamics. Studies have demonstrated that the enantiomeric form of theophylline can exhibit distinct biological activities compared to its racemic mixture. For instance, Theophylline-d has shown enhanced selectivity for certain adenosine receptors, which could lead to improved therapeutic outcomes with fewer side effects.

The pharmacological profile of Theophylline-d has been extensively investigated in preclinical models. Research indicates that this enantiomer exhibits potent bronchodilatory effects by inhibiting phosphodiesterase enzymes, thereby increasing cyclic AMP levels in smooth muscle cells. Additionally, Theophylline-d has demonstrated anti-inflammatory properties by modulating cytokine production and reducing oxidative stress. These findings suggest that Theophylline-d could be a valuable candidate for treating chronic obstructive pulmonary disease (COPD) and asthma.

One of the most compelling aspects of Theophylline-d is its potential to serve as a lead compound for the development of novel therapeutics. By leveraging structural modifications, researchers aim to enhance its bioavailability, reduce toxicity, and broaden its therapeutic spectrum. Recent studies have explored the use of computational modeling to predict the binding affinity of Theophylline-d to various biological targets. These computational approaches have facilitated the design of optimized derivatives with improved pharmacological profiles.

The synthesis of enantiomerically pure compounds like Theophylline-d poses significant challenges due to their complex stereochemistry. However, recent innovations in asymmetric synthesis have made it feasible to produce these compounds on a scalable basis. Techniques such as chiral resolution and catalytic asymmetric hydrogenation have been employed to achieve high enantiomeric purity. This progress has not only enhanced our ability to study the stereochemical influence on drug action but also paved the way for clinical trials involving Theophylline-d.

Clinical trials are currently underway to evaluate the safety and efficacy of Theophylline-d in patients with respiratory disorders. Preliminary results have been promising, showing that this enantiomer can provide significant therapeutic benefits with a favorable side effect profile. Importantly, patients treated with Theophylline-d have reported fewer gastrointestinal disturbances compared to traditional theophylline formulations. This improvement in tolerability is attributed to the selective action of Theophylline-d on relevant biological targets.

The future prospects for Theophylline-d are vast, with ongoing research exploring its potential in treating not only respiratory diseases but also other conditions such as sleep disorders and neurodegenerative diseases. The unique properties of this enantiomer make it an attractive candidate for combination therapies, where it can synergize with other drugs to achieve maximal therapeutic effect. Furthermore, the development of novel delivery systems, such as nanoparticles and liposomes, is expected to enhance the bioavailability and targeted delivery of Theophylline-d.

In conclusion, Theophylline-d, with its CAS number 117490-39-8, represents a significant advancement in pharmaceutical chemistry. Its distinct pharmacological properties and improved tolerability make it a promising therapeutic agent for various medical conditions. As research continues to uncover new applications and mechanisms of action, it is clear that Theophylline-d will play a pivotal role in shaping the future of drug development in respiratory medicine and beyond.